Cas no 1100052-60-5 (1,1-Dimethylethyl 4-(3-Bromophenyl)-1H-pyrazole-1-carboxylate)

• Product Name: 1,1-Dimethylethyl 4-(3-Bromophenyl)-1H-pyrazole-1-carboxylate
• CAS No: 1100052-60-5
• MF: C₁₄H₁₅BrN₂O₂
• MW: 323.185102701187
• CID: 4936834
• Update Time: 2025-06-23

1,1-Dimethylethyl 4-(3-Bromophenyl)-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-bromophenyl)pyrazole-1-carboxylate
• tert-Butyl 4-(3-bromophenyl)-1H-pyrazole-1-carboxylate
• 1,1-Dimethylethyl 4-(3-Bromophenyl)-1H-pyrazole-1-carboxylate

• Inchi： 1S/C14H15BrN2O2/c1-14(2,3)19-13(18)17-9-11(8-16-17)10-5-4-6-12(15)7-10/h4-9H,1-3H3
• InChI Key： VEVVNVPIZGKYNV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=NN(C=1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 322.03169 g/mol
• Monoisotopic Mass: 322.03169 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.1
• Molecular Weight: 323.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1,1-Dimethylethyl 4-(3-Bromophenyl)-1H-pyrazole-1-carboxylate

Introduction to 1,1-Dimethylethyl 4-(3-Bromophenyl)-1H-pyrazole-1-carboxylate (CAS No. 1100052-60-5)

1,1-Dimethylethyl 4-(3-Bromophenyl)-1H-pyrazole-1-carboxylate, identified by its CAS number 1100052-60-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and structural versatility. The presence of a dimethyl tert-butyl group at the 1-position and a 3-bromophenyl moiety at the 4-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

The pyrazole core is a heterocyclic aromatic ring system that has been extensively studied for its pharmacological potential. Pyrazoles exhibit a wide range of biological activities, including antiviral, anti-inflammatory, antimicrobial, and anticancer properties. The structural motif is highly adaptable, allowing for modifications that can fine-tune its biological effects. In the case of 1,1-Dimethylethyl 4-(3-Bromophenyl)-1H-pyrazole-1-carboxylate, the bromine substituent on the phenyl ring enhances its reactivity, making it a useful intermediate in synthetic chemistry. Additionally, the tert-butyl group provides steric hindrance, which can influence binding interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. The compound’s unique structural features make it an attractive candidate for further exploration in drug discovery programs. Researchers have leveraged its reactivity to develop new analogs with enhanced pharmacological profiles. For instance, studies have shown that modifications at the 4-(3-Bromophenyl) position can modulate binding affinity to specific enzymes and receptors, leading to improved drug efficacy.

The carboxylate group in 1,1-Dimethylethyl 4-(3-Bromophenyl)-1H-pyrazole-1-carboxylate also plays a crucial role in its chemical behavior. This functional group can participate in various transformations, including esterification, amidation, and coupling reactions, which are essential for constructing more complex molecular architectures. The compound’s versatility as a building block has made it a focal point in synthetic organic chemistry and drug development pipelines.

In the context of modern drug discovery, computational methods have been increasingly employed to predict the biological activity of novel compounds. Virtual screening and molecular docking studies have been utilized to identify potential binding interactions between 1,1-Dimethylethyl 4-(3-Bromophenyl)-1H-pyrazole-1-carboxylate and target proteins. These studies have provided insights into its mechanism of action and have guided the design of next-generation derivatives with improved therapeutic potential.

One notable area of research involves the exploration of pyrazole derivatives as inhibitors of kinases and other enzyme targets implicated in cancer and inflammatory diseases. The structural framework of 1,1-Dimethylethyl 4-(3-Bromophenyl)-1H-pyrazole-1-carboxylate aligns well with this research focus. Preclinical studies have demonstrated that certain pyrazole-based compounds can disrupt signaling pathways involved in disease progression. The bromine atom at the 3-position of the phenyl ring serves as a handle for further derivatization, enabling the creation of highly specific inhibitors.

The synthesis of 1,1-Dimethylethyl 4-(3-Bromophenyl)-1H-pyrazole-1-carboxylate involves multi-step organic reactions that highlight its synthetic utility. Key steps include bromination of a precursor phenol derivative followed by condensation with an appropriate pyrazole monomer under acidic conditions. The introduction of the dimethyl tert-butyl group is typically achieved through Friedel-Crafts alkylation or other suitable methods that preserve regioselectivity. These synthetic strategies underscore the compound’s importance as a versatile intermediate in medicinal chemistry.

Industrial applications of 1,1-Dimethylethyl 4-(3-Bromophenyl)-1H-pyrazole-1-carboxylate extend beyond academic research. Pharmaceutical companies have incorporated this compound into their libraries as a starting material for high-throughput screening (HTS) campaigns. The ability to rapidly generate derivatives with modified substituents allows for efficient identification of lead compounds with desired pharmacological properties.

The future prospects for 1,1-Dimethylethlyl 4-(3-Bromophenl)-lH-pyrzle-l-carboxyllte (CAS No.l l000052-60-5) are promising, given its structural features and reported biological activities. Continued investigation into its pharmacology will likely uncover new therapeutic applications. Additionally, advances in synthetic methodologies may enable more efficient production scales suitable for commercial development.